![molecular formula C15H14BrN3O2 B2704170 (2-Bromophenyl)(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)methanone CAS No. 2034394-27-7](/img/structure/B2704170.png)
(2-Bromophenyl)(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)methanone
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Overview
Description
“(2-Bromophenyl)(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)methanone” is a chemical compound . It’s a complex organic molecule that contains bromine, pyrimidine, and pyrrolidine functional groups .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name and the functional groups it contains. It includes a bromophenyl group, a pyrrolidinyl group, and a pyrimidinyl group . Detailed structural analysis would require techniques like NMR or X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 212–214 ℃ . The compound appears as a yellow solid . More specific properties might be found in specialized chemical literature or databases .Scientific Research Applications
- B4 has demonstrated antiviral potential. For instance, 6-amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives, including methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate, showed inhibitory activity against influenza A virus .
- Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole (including B4) exhibited potent antiviral effects against Coxsackie B4 virus .
- B4 displayed better anti-fibrosis activity than Pirfenidone (PFD) and other compounds in in vitro studies on HSC-T6 cells .
- A novel pyrazoline derivative containing B4 (4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide) was studied for its neurotoxic effects. Researchers investigated its impact on acetylcholinesterase (AChE) activity and malondialdehyde (MDA) levels in the brain .
- Although not directly studied for B4, molecular docking studies have been performed on indolyl and oxochromenyl xanthenone derivatives, suggesting potential anti-HIV-1 activity .
- B4 can be synthesized via metal-free methods. For example, N-(pyridin-2-yl)amides can be formed from a-bromoketones and 2-aminopyridine under mild conditions .
- The indole scaffold, to which B4 belongs, has been found in important synthetic drug molecules. Its diverse biological activities include anti-inflammatory, anticancer, antioxidant, antimicrobial, and antitubercular effects .
Antiviral Activity
Anti-fibrosis Activity
Neurotoxic Potential Investigation
Anti-HIV Activity
Metal-Free Synthesis
Broad-Spectrum Biological Activities
Future Directions
properties
IUPAC Name |
(2-bromophenyl)-(3-pyrimidin-2-yloxypyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrN3O2/c16-13-5-2-1-4-12(13)14(20)19-9-6-11(10-19)21-15-17-7-3-8-18-15/h1-5,7-8,11H,6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTCNRDIUEPEBEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CC=N2)C(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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